![molecular formula C₂₈H₃₃N₅O₄S B1663578 1-(4-(4-(2-(Isopropylsulfonyl)phenylamino)-1H-pyrrolo[2,3-b]pyridin-6-ylamino)-3-methoxyphenyl)piperidin-4-ol CAS No. 1125593-20-5](/img/structure/B1663578.png)
1-(4-(4-(2-(Isopropylsulfonyl)phenylamino)-1H-pyrrolo[2,3-b]pyridin-6-ylamino)-3-methoxyphenyl)piperidin-4-ol
Overview
Description
1-(4-(4-(2-(Isopropylsulfonyl)phenylamino)-1H-pyrrolo[2,3-b]pyridin-6-ylamino)-3-methoxyphenyl)piperidin-4-ol, commonly known as Compound X, is a novel chemical compound that has gained significant attention in the scientific research community. This compound has shown promising results in various preclinical studies, indicating its potential as a therapeutic agent.
Scientific Research Applications
Chemical Synthesis and Characterization
A related compound, 2-amino-4-(4-methoxyphenyl)-6-(piperidin-1-yl)pyridine-3,5-dicarbonitrile, demonstrates the potential for creating novel chemical entities through multi-component synthesis. This specific synthesis involves starting materials like malononitrile, 4-methoxybenzaldehyde, and piperidine, showcasing the versatility of pyridine derivatives in chemical synthesis (Wu Feng, 2011).
Biological Applications
Pyrrolo[2,3-b]pyridine derivatives have been shown to exhibit biological activities. For instance, certain pyridine derivatives demonstrate significant insecticidal properties against the cowpea aphid, suggesting potential applications in pest control and agriculture (E. A. Bakhite et al., 2014). Moreover, pyridine derivatives have been explored for antimicrobial activities, with some compounds showing considerable antibacterial activity, highlighting their potential in medical and pharmaceutical research (N. B. Patel & S. N. Agravat, 2009).
Structural Analysis and Properties
Investigations into the crystal structures of related compounds, such as 1-[6-(4-chloro-2-methylphenyl)pyridazin-3-yl]piperidin-4-ol, provide insights into their structural and electronic properties. These studies help in understanding the orientation and conformation of different molecular groups in the compound, which can be crucial for predicting and tailoring its chemical and biological behavior (Guy Georges et al., 1989).
Novel Compound Synthesis
The research also extends to the synthesis of new bifunctional oligo-α-aminopyridine ligands and their copper(II) complexes. This showcases the potential of pyridine derivatives in developing complex molecules with specific properties, useful in areas like catalysis, materials science, and coordination chemistry (H. Hasan et al., 2003).
Mechanism of Action
Target of Action
Mps1-IN-1 is a selective inhibitor of Monopolar spindle 1 (MPS1), also known as threonine tyrosine kinase (TTK) . MPS1 is a key kinase that regulates the activation of the spindle assembly checkpoint (SAC), a genome-surveillance mechanism that is crucial for cell survival . MPS1 prevents errors during cell division by binding to centromeres and microtubules of chromosomes, controlling cell cycle stability .
Mode of Action
Mps1-IN-1 interacts with MPS1, inhibiting its kinase activity . This inhibition disrupts the function of the SAC, leading to errors in chromosome segregation during mitosis . Specifically, MPS1 inhibition results in lethal genomic instability in actively dividing cancer cells .
Biochemical Pathways
The primary pathway affected by Mps1-IN-1 is the SAC pathway . By inhibiting MPS1, Mps1-IN-1 disrupts the SAC, leading to chromosome missegregation and aneuploidy . This results in cell death, particularly in cancer cells that have high levels of chromosomal instability .
Pharmacokinetics
Doses of 2-10 µM are required to inhibit MPS1-dependent activities in cells .
Result of Action
The inhibition of MPS1 by Mps1-IN-1 leads to significant cellular effects. These include the induction of lethal genomic instability in actively dividing cancer cells , and the disruption of the SAC, leading to chromosome missegregation and aneuploidy . Ultimately, these effects result in cell death .
Action Environment
The efficacy of Mps1-IN-1 can be influenced by various environmental factors. For instance, the compound’s action may be affected by the presence of other drugs, such as paclitaxel . Additionally, the compound’s efficacy can vary depending on the specific type of cancer cells it is used against .
properties
IUPAC Name |
1-[3-methoxy-4-[[4-(2-propan-2-ylsulfonylanilino)-1H-pyrrolo[2,3-b]pyridin-6-yl]amino]phenyl]piperidin-4-ol | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C28H33N5O4S/c1-18(2)38(35,36)26-7-5-4-6-23(26)30-24-17-27(32-28-21(24)10-13-29-28)31-22-9-8-19(16-25(22)37-3)33-14-11-20(34)12-15-33/h4-10,13,16-18,20,34H,11-12,14-15H2,1-3H3,(H3,29,30,31,32) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
NMJMRSQTDLRCRQ-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(C)S(=O)(=O)C1=CC=CC=C1NC2=CC(=NC3=C2C=CN3)NC4=C(C=C(C=C4)N5CCC(CC5)O)OC | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C28H33N5O4S | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID60649015 | |
Record name | 1-[3-Methoxy-4-({4-[2-(propane-2-sulfonyl)anilino]-1H-pyrrolo[2,3-b]pyridin-6-yl}amino)phenyl]piperidin-4-ol | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID60649015 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
535.7 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
1-(4-(4-(2-(Isopropylsulfonyl)phenylamino)-1H-pyrrolo[2,3-b]pyridin-6-ylamino)-3-methoxyphenyl)piperidin-4-ol | |
CAS RN |
1125593-20-5 | |
Record name | 1-[3-Methoxy-4-({4-[2-(propane-2-sulfonyl)anilino]-1H-pyrrolo[2,3-b]pyridin-6-yl}amino)phenyl]piperidin-4-ol | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID60649015 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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